[N'-[3-(4-aminobenzoyl)oxypropyl]carbamimidoyl]azanium chloride

• CAS No.: 19623-21-3
• Molecular Formula: C11H17ClN4O2
• Molecular Weight: 272.73 g/mol
• IUPAC Name: 3-(diaminomethylideneamino)propyl 4-aminobenzoate;hydrochloride
• InChI: InChI=1S/C11H16N4O2.ClH/c12-9-4-2-8(3-5-9)10(16)17-7-1-6-15-11(13)14;/h2-5H,1,6-7,12H2,(H4,13,14,15);1H
• InChI Key: BWGWFSGVCHOBTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OCCCN=C(N)N)N.Cl

Description

[N’-[3-(4-aminobenzoyl)oxypropyl]carbamimidoyl]azanium chloride is a chemical compound with the CAS number 19623-21-3 . It is known for its unique structure and properties, making it a subject of interest in various scientific fields.

Preparation Methods

The synthesis of [N’-[3-(4-aminobenzoyl)oxypropyl]carbamimidoyl]azanium chloride involves several steps. The synthetic route typically starts with the preparation of the intermediate compounds, followed by their reaction under specific conditions to form the final product. The exact reaction conditions, such as temperature, pressure, and solvents used, can vary depending on the desired yield and purity . Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure consistency and efficiency.

Chemical Reactions Analysis

[N’-[3-(4-aminobenzoyl)oxypropyl]carbamimidoyl]azanium chloride undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

This compound has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes. In medicine, it is investigated for its potential therapeutic properties. Additionally, it has industrial applications, particularly in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of [N’-[3-(4-aminobenzoyl)oxypropyl]carbamimidoyl]azanium chloride involves its interaction with specific molecular targets. These interactions can lead to changes in cellular pathways, resulting in various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

[N’-[3-(4-aminobenzoyl)oxypropyl]carbamimidoyl]azanium chloride can be compared with other similar compounds, such as those with similar structural features or functional groups. Some similar compounds include other benzoyl derivatives and carbamimidoyl compounds. The uniqueness of [N’-[3-(4-aminobenzoyl)oxypropyl]carbamimidoyl]azanium chloride lies in its specific structure and the resulting properties, which can differ significantly from those of related compounds .